Cas no 2763776-15-2 (3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine; trifluoroacetic acid)

3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine; trifluoroacetic acid structure
2763776-15-2 structure
Product Name:3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine; trifluoroacetic acid
CAS No:2763776-15-2
MF:C11H15F3N4O2
MW:292.257612466812
CID:6130580
PubChem ID:165984028
Update Time:2023-12-13

3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37366930
    • 3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine; trifluoroacetic acid
    • 2763776-15-2
    • Inchi: 1S/C9H14N4.C2HF3O2/c1-2-4-13-8(3-1)11-12-9(13)7-5-10-6-7;3-2(4,5)1(6)7/h7,10H,1-6H2;(H,6,7)
    • InChI Key: VTRBORPNQUKMIA-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.N12C(CCCC1)=NN=C2C1CNC1

Computed Properties

  • Exact Mass: 292.11471022g/mol
  • Monoisotopic Mass: 292.11471022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80Ų

3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine; trifluoroacetic acid Pricemore >>

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